Cas no 112372-14-2 (Furo[3,2-b]pyridine-2-carboxylic acid)

• Product Name: Furo[3,2-b]pyridine-2-carboxylic acid
• CAS No: 112372-14-2
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD11588128
• CID: 1099244
• PubChem ID: 13803071
• Update Time: 2025-11-03

Furo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-2-carboxylic acid
• Furo[3,2-b]pyridine-2-carboxylic acid hydrochloride
• OTAVA-BB 1199329
• DTXSID70549936
• furo[3,2-b]pyridine-2-carboxylicacid
• MFCD11588128
• 112372-14-2
• VHRCHODSRLMXFM-UHFFFAOYSA-N
• AKOS005208159
• SCHEMBL4128614
• D76647
• CS-0106542
• EN300-241660
• DB-297622
• AS-56810
• Z2670715454
• SB73832
• 2-carboxyfuro[3,2-b]pyridine

• MDL： MFCD11588128
• Inchi： 1S/C8H5NO3/c10-8(11)7-4-5-6(12-7)2-1-3-9-5/h1-4H,(H,10,11)
• InChI Key： VHRCHODSRLMXFM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2=C1C=CC=N2

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: >300℃
• PSA: 63.33

Additional information on Furo[3,2-b]pyridine-2-carboxylic acid

Exploring Furo[3,2-b]pyridine-2-carboxylic acid (CAS 112372-14-2): Properties, Applications, and Research Insights

Furo[3,2-b]pyridine-2-carboxylic acid (CAS 112372-14-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The furopyridine core, combined with a carboxylic acid functional group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its potential in drug discovery, particularly for targeting enzymes or receptors implicated in inflammatory and metabolic disorders.

One of the most searched questions about Furo[3,2-b]pyridine-2-carboxylic acid revolves around its synthetic routes and purity optimization. Laboratories often employ advanced techniques like HPLC and NMR to characterize this compound, ensuring its suitability for high-value applications. The growing demand for custom synthesis of fused heterocycles has further propelled interest in CAS 112372-14-2, especially among developers of small-molecule therapeutics.

In the context of green chemistry, Furo[3,2-b]pyridine-2-carboxylic acid is studied for its potential to reduce synthetic waste. Researchers are investigating catalytic methods to streamline its production, aligning with the global push for sustainable chemical processes. This aligns with trending searches on eco-friendly synthesis and catalyst design, highlighting the compound's relevance in modern industrial applications.

The pharmacological profile of Furo[3,2-b]pyridine derivatives is another hot topic. Studies suggest modifications to the carboxylic acid moiety can enhance bioavailability or target selectivity, addressing common challenges in medicinal chemistry. For instance, its analogs are being explored as kinase inhibitors or GPCR modulators, reflecting broader industry trends toward precision medicine.

From a commercial perspective, suppliers of CAS 112372-14-2 emphasize batch-to-batch consistency and regulatory compliance, responding to queries about GMP-grade availability. The compound's stability under various storage conditions is also frequently discussed, as degradation products could impact downstream applications in high-throughput screening or formulation development.

Emerging applications in material science further expand the utility of Furo[3,2-b]pyridine-2-carboxylic acid. Its conjugated system shows promise in organic electronics, particularly for designing light-emitting materials or conductive polymers. This interdisciplinary appeal makes it a recurring keyword in searches related to functional materials and molecular engineering.

Analytical challenges associated with CAS 112372-14-2, such as isomeric purity or residual solvent analysis, are frequently addressed in technical forums. Advanced separation techniques like chiral chromatography may be required to resolve structurally similar impurities, a concern for researchers working on enantioselective synthesis.

In summary, Furo[3,2-b]pyridine-2-carboxylic acid represents a multifaceted compound bridging drug discovery, process chemistry, and advanced materials. Its evolving applications continue to drive scientific discourse, with particular emphasis on structure-activity relationships and scalable production methods that meet both economic and environmental objectives.